Cas no 593261-86-0 (1-(2,5-dichlorobenzenesulfonyl)piperidine-4-carboxylic acid)

• Product Name: 1-(2,5-dichlorobenzenesulfonyl)piperidine-4-carboxylic acid
• CAS No: 593261-86-0
• MF: C₁₂H₁₃Cl₂NO₄S
• MW: 338.206920385361
• CID: 843798
• PubChem ID: 888437
• Update Time: 2025-04-19

1-(2,5-dichlorobenzenesulfonyl)piperidine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-[(2,5-DICHLOROPHENYL)SULFONYL]PIPERIDINE-4-CARBOXYLIC ACID
• 1-(2,5-dichlorobenzenesulfonyl)piperidine-4-carboxylic acid
• Z45524846
• J-504070
• NCGC00312902-01
• 593261-86-0
• AB01308305-01
• Cambridge id 7353880
• SCHEMBL4157605
• 1-((2,5-Dichlorophenyl)sulfonyl)piperidine-4-carboxylicacid
• 1-(2,5-dichlorophenyl)sulfonylpiperidine-4-carboxylic acid
• AKOS000436201
• EN300-10292
• 1-((2,5-Dichlorophenyl)sulfonyl)piperidine-4-carboxylic acid
• G31669

• MDL： MFCD03719654
• Inchi： 1S/C12H13Cl2NO4S/c13-9-1-2-10(14)11(7-9)20(18,19)15-5-3-8(4-6-15)12(16)17/h1-2,7-8H,3-6H2,(H,16,17)
• InChI Key： NHAWGNSCMJUWBC-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1S(N1CCC(C(=O)O)CC1)(=O)=O)Cl

Computed Properties

• Exact Mass: 336.9942345g/mol
• Monoisotopic Mass: 336.9942345g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 457
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 83.1Ų